![molecular formula C18H16N2O3S B1229537 2-(2,4-dioxo-3-phenyl-5-thiazolidinyl)-N-(3-methylphenyl)acetamide](/img/structure/B1229537.png)
2-(2,4-dioxo-3-phenyl-5-thiazolidinyl)-N-(3-methylphenyl)acetamide
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Overview
Description
2-(2,4-dioxo-3-phenyl-5-thiazolidinyl)-N-(3-methylphenyl)acetamide is an anilide.
Scientific Research Applications
Hypoglycemic Activity
Compounds structurally related to 2-(2,4-dioxo-3-phenyl-5-thiazolidinyl)-N-(3-methylphenyl)acetamide have shown promising hypoglycemic activity in animal models. Novel 2, 4-thiazolidinedione derivatives synthesized for this purpose exhibited significant hypoglycemic effects in Wister albino mice, along with favorable histopathological outcomes for kidney and liver (Nikalje et al., 2012).
Antibacterial Activities
A series of compounds including the 2-(2,4-dioxo-5-[4-(4-phenyl-thiazol-2-ylsulfamoyl)-benzylidene]-thiazolidin-3yl)-n-phenyl-acetamide structure have been evaluated for their antibacterial properties. These compounds showed significant in vitro activity against various bacterial strains, including Staphylococcus Aureus and Escherichia Coli (Juddhawala et al., 2011).
Antioxidant and Anti-inflammatory Properties
Research on N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and related derivatives has revealed significant antioxidant and anti-inflammatory activities. Certain compounds within this series demonstrated effective DPPH radical scavenging and inhibited lipid peroxide formation. They also showed substantial anti-inflammatory effects in various assays (Koppireddi et al., 2013).
Antimicrobial and Antifungal Agents
Derivatives of 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)-N-[4-oxo-2-(substituted)phenyl-1,3-thiazolidin-3-yl]acetamide have been synthesized and tested for antimicrobial and antifungal activities. These compounds, particularly those with specific substituent groups, were found to be effective against bacterial strains like E. coli and S. aureus, as well as fungal strains such as Candida albicans (Kumar et al., 2012).
α-Glucosidase Inhibitory Activity
Some N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides were synthesized and assessed for their α-glucosidase inhibitory activity. Among them, specific compounds demonstrated potent inhibitory effects on the α-glucosidase enzyme, which can have implications for diabetes management (Koppireddi et al., 2014).
Properties
Molecular Formula |
C18H16N2O3S |
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Molecular Weight |
340.4 g/mol |
IUPAC Name |
2-(2,4-dioxo-3-phenyl-1,3-thiazolidin-5-yl)-N-(3-methylphenyl)acetamide |
InChI |
InChI=1S/C18H16N2O3S/c1-12-6-5-7-13(10-12)19-16(21)11-15-17(22)20(18(23)24-15)14-8-3-2-4-9-14/h2-10,15H,11H2,1H3,(H,19,21) |
InChI Key |
AYUAUOZBIOAQTG-UHFFFAOYSA-N |
SMILES |
CC1=CC(=CC=C1)NC(=O)CC2C(=O)N(C(=O)S2)C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CC2C(=O)N(C(=O)S2)C3=CC=CC=C3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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